Cas no 2248364-64-7 (Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate)

• Product Name: Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate
• CAS No: 2248364-64-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5980514
• PubChem ID: 137941385
• Update Time: 2025-05-27

Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate
• 2248364-64-7
• EN300-6512175

• Inchi： 1S/C14H21NO2/c1-10-5-6-12(9-11(10)7-8-15)13(16)17-14(2,3)4/h5-6,9H,7-8,15H2,1-4H3
• InChI Key： GZDTVALUFIFZCU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate

Introduction to Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate (CAS No. 2248364-64-7)

Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate (CAS No. 2248364-64-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an aminoethyl substituent, and a methyl group attached to the benzene ring. These structural elements contribute to its potential applications in drug discovery and development.

The chemical structure of Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate can be represented as C₁₅H₂₃NO₂. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The aminoethyl substituent introduces a basic functional group, making the compound potentially useful in various biological assays. The methyl group on the benzene ring adds to the compound's hydrophobicity, which can affect its solubility and membrane permeability.

Recent studies have explored the potential of Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate in various therapeutic areas. One notable application is in the development of new drugs for neurodegenerative diseases. Research has shown that compounds with similar structures can modulate specific neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like Alzheimer's and Parkinson's diseases.

In addition to its potential in neurodegenerative disorders, Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate typically involves several steps, including the formation of the tert-butyl ester from 3-(2-aminoethyl)-4-methylbenzoic acid. The amino group can be introduced through various methods, such as reductive amination or coupling reactions with amino acids. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

The pharmacokinetic properties of Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate have also been studied to evaluate its potential as a drug candidate. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, Tert-butyl 3-(2-aminoethyl)-4-methylbenzoate (CAS No. 2248364-64-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.